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Compound of Interest

Compound Name: DL-alpha-Tocopherol-13C3

Cat. No.: B12053665 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the chemical properties,

metabolic pathways, and experimental applications of DL-alpha-Tocopherol-13C3. As a stable

isotope-labeled (SIL) analog of synthetic vitamin E, this compound is an invaluable tool in

metabolic research, pharmacokinetics, and drug development, serving as a tracer and an

internal standard for precise quantification.

Core Chemical and Physical Properties
DL-alpha-Tocopherol-13C3 is the ¹³C-labeled form of DL-alpha-Tocopherol, the synthetic,

racemic version of vitamin E.[1] The incorporation of three heavy carbon isotopes allows it to

be distinguished from its endogenous, unlabeled counterpart by mass spectrometry without

altering its chemical behavior. This makes it the gold standard for quantifying the concentration

of endogenous metabolites within complex biological samples.

Quantitative data for both the labeled compound and its unlabeled analog are summarized

below for direct comparison.

Table 1: Key Chemical Properties
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Property DL-alpha-Tocopherol-13C3
DL-alpha-Tocopherol
(Unlabeled)

Molecular Formula C₂₆¹³C₃H₅₀O₂[1] C₂₉H₅₀O₂[2][3][4]

Molecular Weight 433.68 g/mol [1][5] 430.71 g/mol [2][3][4]

CAS Number Not consistently available 10191-41-0[3][4][6][7]

Appearance
Clear, colorless to yellowish-

brown, viscous, oily liquid.[6][8]

Clear, colorless to yellowish-

brown, viscous, oily liquid.[9][6]

[8][10]

Isotopic Purity ≥99% for ¹³C₃[11] N/A

Chemical Purity Typically ≥96%[4][12][11][13] Typically ≥95-97%[7][8]

Storage & Stability

Store at -20°C, protected from

light.[14][15] Oxidizes and

darkens on exposure to air and

light.[9][10]

Store at 4°C or -20°C,

protected from light.[7][14]

Oxidizes and darkens on

exposure to air and light.[9][10]

Table 2: Solubility Profile

Solvent Solubility Reference

Water Insoluble / Practically Insoluble [3][6][10][16][17]

Ethanol Miscible / Freely Soluble [3][6][7][17]

Acetone Miscible [3][6][17]

Chloroform Miscible [3][6][17]

Ether Miscible [3][6][16]

DMSO Miscible [7]

Vegetable Oils Miscible [3][6][16]

Aqueous Buffers

Sparingly Soluble (requires

pre-dissolution in an organic

solvent like ethanol)

[7]
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Mechanism of Action and Metabolism
The biological and chemical activities of DL-alpha-Tocopherol-13C3 are identical to those of

unlabeled α-tocopherol. Its primary functions are rooted in its potent antioxidant capabilities

and its subsequent metabolism in the liver.

Antioxidant Activity
Alpha-tocopherol is the most potent lipid-soluble antioxidant in nature.[18][19] It resides within

cell membranes, where it protects polyunsaturated fatty acids from oxidative damage.[3][20]

[21] The phenolic hydroxyl group on its chromanol ring can donate a hydrogen atom to reduce

lipid peroxyl radicals, thereby terminating the chain reaction of lipid peroxidation.[2][3] The

resulting tocopheryl radical is relatively stable and can be recycled back to its active form by

other antioxidants, most notably Vitamin C.[3][22]

α-Tocopherol (TOH) Tocopheryl Radical
(TO•)

Peroxyl Radical
(LOO•)

Radical Scavenging

Lipid Hydroperoxide
(LOOH)

Vitamin C
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Caption: The antioxidant cycle of α-tocopherol.

Metabolic Pathway
While α-tocopherol is preferentially retained in the body, other forms of vitamin E are more

readily metabolized and excreted.[23] The primary site of tocopherol metabolism is the liver.

The process is initiated by cytochrome P450-mediated ω-hydroxylation of the phytyl tail, a

reaction catalyzed by the enzyme CYP4F2.[23] This is followed by successive rounds of β-

oxidation, which shortens the side chain to produce intermediate carboxychromanols and the
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terminal, water-soluble metabolite, carboxyethyl-hydroxychroman (CEHC), which is then

excreted in the urine.[23]

Hepatic Metabolism

α-Tocopherol

CYP4F2-mediated
ω-hydroxylation

13'-hydroxychromanol

Oxidation
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Urinary Excretion
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Caption: The major metabolic pathway of α-tocopherol in the liver.

Experimental Protocols and Applications
The primary application of DL-alpha-Tocopherol-13C3 is in tracer studies to investigate the

absorption, distribution, metabolism, and excretion (ADME) of vitamin E.[1] It is essential for

determining bioavailability and understanding biokinetics in various physiological and

pathological states.[24]

General Experimental Workflow for a Tracer Study
Tracer studies using SIL compounds like DL-alpha-Tocopherol-13C3 follow a standardized

workflow. The protocol allows for the precise measurement of the labeled compound against

the background of its unlabeled, endogenous analog. Deuterated forms of tocopherol have

been successfully used in such studies.[22][24][25][26]

Caption: A generalized workflow for a biokinetics study using DL-alpha-Tocopherol-13C3.

Protocol: Preparation of Stock Solutions
Proper preparation of stock solutions is critical for experimental accuracy. Due to its insolubility

in water and susceptibility to oxidation, specific handling procedures are required.

Materials:

DL-alpha-Tocopherol-13C3 (neat oil)

Anhydrous ethanol or DMSO (GC or HPLC grade)

Inert gas (e.g., argon or nitrogen)

Amber glass vials with Teflon-lined caps

Calibrated micropipettes

Methodology:
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Inert Atmosphere: Before opening the vial of DL-alpha-Tocopherol-13C3, gently purge the

workspace and the destination vial with an inert gas to displace oxygen and minimize

oxidation.

Solvent Addition: Based on the desired final concentration, calculate the required volume of

solvent. Using a calibrated micropipette, add the appropriate volume of anhydrous ethanol or

DMSO to the vial containing the neat oil. For example, to prepare a 10 mg/mL stock solution

from 5 mg of the compound, add 500 µL of solvent.

Dissolution: Cap the vial tightly and vortex gently until the oil is completely dissolved. The

resulting solution should be clear and colorless to pale yellow.[17]

Aqueous Dilutions (If Required): For experiments requiring aqueous buffers, this primary

stock solution must be used for further dilution. To create a working solution, dilute the

ethanol-based stock into the aqueous buffer of choice. Note that solubility is limited

(approximately 0.5 mg/mL in a 1:1 ethanol:PBS solution), and aqueous solutions should be

prepared fresh and not stored for more than one day.[7]

Storage: Aliquot the primary stock solution into smaller amber vials under an inert gas

atmosphere. Store tightly sealed at -20°C or -80°C, protected from light.[14] Stock solutions

in organic solvents are stable for several months under these conditions.[17]

In summary, DL-alpha-Tocopherol-13C3 is a critical research tool whose well-defined

chemical properties and stable isotopic label enable precise and reliable investigations into the

complex roles of vitamin E in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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